Cas no 1193434-63-7 (N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine)

• Product Name: N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine
• CAS No: 1193434-63-7
• MF: C₂₀H₃₃N₇O₂S₄
• MW: 531.8
• CID: 1062289
• PubChem ID: 19370615
• Update Time: 2025-07-14

N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine Chemical and Physical Properties

Names and Identifiers

• N’-[2-[[[2-[(Dimethylamino)methyl]-4-thiazolyl]methyl]thio]ethyl] Nizatidine
• Nizatidine Imp. G
• Nizatidine impurity G [EP]
• NIZATIDINE IMPURITY G [EP IMPURITY]
• 1,1-Ethenediamine, N,N'-bis(2-(((2-((dimethylamino)methyl)-4-thiazolyl)methyl)thio)ethyl)-2-nitro-
• N,N'-Bis(2-(((2-((dimethylamino)methyl)-4-thiazolyl)methyl)thio)ethyl)-2-nitro-1,1-ethenediamine
• CL54Q3E3T9
• N,N'-Bis[2-[[[2-[(dimethylamino)methyl]thiazol-4-yl]methyl]sulphanyl]ethyl]-2-nitroethene-1,1-diamine; Nizatidine Imp. G (EP); Nizatidine Impurity G
• n,n'-bis[2-[[[2-[(dimethylamino)methyl]thiazol-4-yl]methyl]sulphanyl]ethyl]-2-nitroethene-1,1-diamine
• N'-(2-(((2-((Dimethylamino)methyl)-4-thiazolyl)methyl)thio)ethyl) nizatidine
• N'-[2-[[[2-[(Dimethylamino)methyl]-4-thiazolyl]methyl]thio]ethyl] Nizatidine
• UNII-CL54Q3E3T9
• N,N'-Bis(2-(((2-((dimethylamino)methyl)thiazol-4-yl)methyl)sulfanyl)ethyl)-2-nitroethene-1,1-diamine
• 1-N,1-N'-bis[2-[[2-[(dimethylamino)methyl]-1,3-thiazol-4-yl]methylsulfanyl]ethyl]-2-nitroethene-1,1-diamine
• 1193434-63-7
• SCHEMBL4344477
• N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine

• Inchi： InChI=1S/C20H33N7O2S4/c1-25(2)10-19-23-16(14-32-19)12-30-7-5-21-18(9-27(28)29)22-6-8-31-13-17-15-33-20(24-17)11-26(3)4/h9,14-15,21-22H,5-8,10-13H2,1-4H3
• InChI Key： FLMTYSSUPPMJNR-UHFFFAOYSA-N
• SMILES： CN(C)CC1=NC(=CS1)CSCCNC(=C[N+](=O)[O-])NCCSCC2=CSC(=N2)CN(C)C

Computed Properties

• Exact Mass: 531.15785802g/mol
• Monoisotopic Mass: 531.15785802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 209Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine

Comprehensive Overview of N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine (CAS No. 1193434-63-7)

In the realm of pharmaceutical chemistry, N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine (CAS No. 1193434-63-7) stands out as a compound of significant interest due to its structural complexity and potential therapeutic applications. This molecule, often abbreviated for convenience, belongs to a class of compounds that have been explored for their pharmacological properties. The presence of a thiazole ring and a dimethylamino moiety in its structure suggests potential interactions with biological targets, making it a subject of ongoing research.

The compound's CAS number 1193434-63-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Researchers and pharmaceutical developers frequently search for this identifier to access detailed chemical data, safety profiles, and synthesis methods. The inclusion of Nizatidine in the name hints at a possible relationship to the well-known H2-receptor antagonist, which is used to treat gastrointestinal conditions. This connection often leads to inquiries about whether N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine shares similar mechanisms of action or therapeutic benefits.

One of the trending topics in pharmaceutical research is the exploration of modified thiazole derivatives for their bioactivity. The thiazolylmethylthioethyl segment in this compound aligns with this trend, as thiazole rings are known for their versatility in drug design. Recent studies have highlighted the role of such structures in modulating enzyme activity or receptor binding, which could explain the growing interest in CAS No. 1193434-63-7. Additionally, the dimethylamino group is a common feature in many bioactive molecules, often contributing to enhanced solubility or target affinity.

From a synthetic chemistry perspective, the preparation of N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine involves multi-step reactions that require careful optimization. Researchers often seek information on the most efficient synthetic routes, yield improvements, and purification techniques for this compound. The demand for such details is reflected in frequent searches for "synthesis of 1193434-63-7" or "Nizatidine derivative preparation." These queries underscore the compound's relevance in both academic and industrial settings.

Another area of interest is the compound's potential applications in drug discovery. Given the structural similarities to Nizatidine, scientists are investigating whether N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine could exhibit improved pharmacokinetic properties or reduced side effects. This line of inquiry is particularly relevant in the context of personalized medicine, where tailored therapeutics are gaining traction. Searches for "thiazole-based drug candidates" or "modified Nizatidine analogs" often lead to discussions about this compound.

Safety and regulatory considerations are also paramount when dealing with CAS No. 1193434-63-7. While the compound is not classified as a hazardous material, researchers must adhere to standard laboratory practices to ensure safe handling. Documentation related to its stability, storage conditions, and compatibility with other chemicals is frequently requested by professionals in the field. This emphasis on safety aligns with broader industry trends toward transparency and risk mitigation in chemical research.

In summary, N’-2-2-(Dimethylamino)methyl-4-thiazolylmethylthioethyl Nizatidine (CAS No. 1193434-63-7) represents a fascinating intersection of chemistry and pharmacology. Its unique structure, combined with the growing interest in thiazole derivatives and Nizatidine-related compounds, positions it as a valuable subject for further study. Whether for synthetic challenges, therapeutic potential, or safety profiling, this compound continues to capture the attention of researchers worldwide.